2-{[3-oxo-4-(prop-2-en-1-yl)-8-thia-4,6-diazatricyclo[7.5.0.0^{2,7}]tetradeca-1(9),2(7),5-trien-5-yl]sulfanyl}-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[(3-oxo-4-prop-2-enyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl)sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C24H27N3O2S2/c1-2-15-27-23(29)21-18-11-7-4-8-12-19(18)31-22(21)26-24(27)30-16-20(28)25-14-13-17-9-5-3-6-10-17/h2-3,5-6,9-10H,1,4,7-8,11-16H2,(H,25,28)
• InChI Key: KOGFGRNDWKFPLB-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(N=C1SCC(=O)NCCC3=CC=CC=C3)SC4=C2CCCCC4
• Molecular Formula: C24H27N3O2S2
• Molecular Weight: 453.6 g/mol

Description

2-{[3-oxo-4-(prop-2-en-1-yl)-8-thia-4,6-diazatricyclo[7.5.0.0^{2,7}]tetradeca-1(9),2(7),5-trien-5-yl]sulfanyl}-N-(2-phenylethyl)acetamide is a useful research compound. Its molecular formula is C24H27N3O2S2 and its molecular weight is 453.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

A study focused on synthesizing new heterocyclic compounds incorporating sulfamoyl moieties suitable for use as antimicrobial agents. This research involved creating various derivatives through reactions involving cyanoacetamide, elemental sulfur, and phenyl isothiocyanate among others. These compounds were evaluated for their antibacterial and antifungal activities, showing promising results (E. Darwish, A. M. Abdel Fattah, F. Attaby, & Oqba N. Al-Shayea, 2014).

Ring Contraction and Structural Transformations

Another study detailed the ring contraction of bridgehead sultams via photoinduced di-pi-methane rearrangement, highlighting a method for achieving structural transformation in complex molecules (R. Dura & L. Paquette, 2006).

Antimicrobial Potential of Thiazolidinone Derivatives

Research on thiazolidin-4-one derivatives aimed to evaluate their antimicrobial activity, indicating the importance of sulfur and nitrogen-containing heterocycles in developing new antimicrobial agents (Bhushan A. Baviskar, S. S. Khadabadi, & S. Deore, 2013).

Heterocyclic Compounds as Anticonvulsant Agents

A particular study synthesized heterocyclic compounds containing a sulfonamide thiazole moiety, evaluating them for anticonvulsant activity. This research demonstrates the therapeutic potential of such compounds in treating convulsions (A. A. Farag et al., 2012).

Biological Activity of Sulfanilamide Derivatives

Finally, a study on sulfanilamide derivatives assessed their thermal properties and antimicrobial activities, underscoring the versatility of sulfonamide-based compounds in pharmaceutical applications (M. Lahtinen et al., 2014).